Cas no 1805127-85-8 (6-Cyano-4,5-dibromopyrimidine)

6-Cyano-4,5-dibromopyrimidine structure
6-Cyano-4,5-dibromopyrimidine structure
Product Name:6-Cyano-4,5-dibromopyrimidine
CAS No:1805127-85-8
MF:C5HBr2N3
MW:262.889538526535
CID:4826603
Update Time:2023-08-19

6-Cyano-4,5-dibromopyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-Cyano-4,5-dibromopyrimidine
    • Inchi: 1S/C5HBr2N3/c6-4-3(1-8)9-2-10-5(4)7/h2H
    • InChI Key: OMXZQOOHRJIZGZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=CN=C1C#N)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • XLogP3: 2
  • Topological Polar Surface Area: 49.6

6-Cyano-4,5-dibromopyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A039001840-250mg
6-Cyano-4,5-dibromopyrimidine
1805127-85-8 98%
250mg
$816.91 2022-04-01
Alichem
A039001840-500mg
6-Cyano-4,5-dibromopyrimidine
1805127-85-8 98%
500mg
$1,212.63 2022-04-01
Alichem
A039001840-1g
6-Cyano-4,5-dibromopyrimidine
1805127-85-8 98%
1g
$2,206.43 2022-04-01
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd